Cas no 933756-55-9 ((5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine)

(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine structure
933756-55-9 structure
Product Name:(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine
CAS No:933756-55-9
MF:C10H11N3O
MW:189.213841676712
MDL:MFCD09883724
CID:829496
PubChem ID:24254451
Update Time:2025-04-19

(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine
    • 5-(phenylmethyl)-1,3,4-Oxadiazole-2-methanamine
    • SCHEMBL3826139
    • MFCD09883724
    • 1-(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine
    • SY233392
    • (5-Benzyl-[1,3,4]oxadiazol-2-yl)methylamine
    • AKOS011348172
    • C-(5-Benzyl-[1,3,4]oxadiazol-2-yl)-methylamine
    • 5-Benzyl-1,3,4-oxadiazole-2-methanamine
    • FT-0660715
    • AMY36432
    • DTXSID50640516
    • 933756-55-9
    • MDL: MFCD09883724
    • Inchi: 1S/C10H11N3O/c11-7-10-13-12-9(14-10)6-8-4-2-1-3-5-8/h1-5H,6-7,11H2
    • InChI Key: PDBPEHJDTFADTJ-UHFFFAOYSA-N
    • SMILES: O1C(CN)=NN=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.9Ų

(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine Security Information

  • HazardClass:IRRITANT

(5-Benzyl-1,3,4-oxadiazol-2-yl)methanamine Pricemore >>

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